Cas no 1289386-34-0 (tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate
• CAS No: 1289386-34-0
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 822204
• PubChem ID: 53346632
• Update Time: 2025-05-17

tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(ISOPROPYLAMINO-METHYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-((isopropylamino)methyl)piperidine-1-carboxylate
• tert-butyl 3-[(propan-2-ylamino)methyl]piperidine-1-carboxylate
• tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate
• CS-0274537
• SCHEMBL17776649
• tert-Butyl 3-{[(propan-2-yl)amino]methyl}piperidine-1-carboxylate
• tert-Butyl3-((isopropylamino)methyl)piperidine-1-carboxylate
• DTXSID30693560
• EN300-182094
• 1289386-34-0
• DA-17206
• AKOS015897818
• G64162

• MDL： MFCD18837110
• Inchi： 1S/C14H28N2O2/c1-11(2)15-9-12-7-6-8-16(10-12)13(17)18-14(3,4)5/h11-12,15H,6-10H2,1-5H3
• InChI Key： CQFQMIIBFSWUDK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC(C)C)C1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.969

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate

tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate, identified by the CAS number 1289386-34-0, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and applications in pharmaceuticals. The structure of this compound is characterized by a piperidine ring substituted with a tert-butyl group at position 1 and a (propan-2-yl)aminomethyl group at position 3. These substituents contribute to its unique chemical properties and potential biological functions.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound, making it accessible for various research applications. The synthesis typically involves multi-step reactions, including nucleophilic substitutions and amine alkylation, to achieve the desired substitution pattern on the piperidine ring. Researchers have also explored alternative routes using microwave-assisted synthesis and catalytic methods to optimize reaction conditions and improve yield.

In terms of biological activity, tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate has shown promising results in preliminary studies. It exhibits moderate inhibitory effects on certain enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. Additionally, this compound has demonstrated selectivity towards specific receptor systems, suggesting its potential as a lead molecule for drug development.

The structural versatility of this compound makes it an attractive candidate for further modification and functionalization. Researchers have explored the impact of substituent variations on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies aim to enhance its bioavailability and reduce potential toxicity, which are critical factors for successful drug candidates.

In the context of materials science, this compound has also been investigated for its potential applications in polymer chemistry. Its ability to form stable bonds under certain conditions makes it a viable option for synthesizing novel polymeric materials with tailored properties. Recent studies have focused on its role as a building block in the construction of advanced materials for use in electronics and biotechnology.

From an environmental standpoint, the synthesis and handling of tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate require careful consideration to minimize ecological impact. Researchers have developed greener synthetic routes that utilize renewable resources and reduce waste generation. These efforts align with the growing emphasis on sustainable chemistry practices in the scientific community.

In conclusion, tert-butyl 3-{(propan-2-yl)aminomethyl}piperidine-1-carboxylate is a multifaceted compound with significant potential across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development. As ongoing investigations continue to uncover its full spectrum of properties and uses, this compound is poised to make meaningful contributions to both academic research and industrial applications.